![molecular formula C7H13NO3 B031129 2-Butyrylaminopropionic acid CAS No. 59875-04-6](/img/structure/B31129.png)
2-Butyrylaminopropionic acid
Overview
Description
2-Butyrylaminopropionic acid (BAPA) is a non-proteinogenic amino acid that is synthesized endogenously in the human body. It is a derivative of beta-alanine and is also found in certain foods, such as dairy products and fermented foods. BAPA has been the subject of scientific research due to its potential therapeutic applications, particularly in the field of neurodegenerative diseases.
Scientific Research Applications
Potential Therapeutic Applications
2-Butyrylaminopropionic acid, while not directly mentioned in the available literature, shares structural similarities with butyric acid, a compound extensively studied for its beneficial effects across various medical and biotechnological fields. Butyric acid and its derivatives have been investigated for their potential therapeutic applications, primarily focusing on gastroenterology, haematological, metabolic, and neurological pathologies. Butyric acid's role as a primary energy source for colonocytes suggests its significance in treating and preventing exacerbations of various gastrointestinal diseases, such as diarrhea, intestinal inflammations, and dysbiosis. Its potential extends beyond intestinal applications to extraintestinal uses in treating metabolic and neurological disorders due to its epigenetic effects as a histone deacetylase inhibitor and its role as an agonist of free fatty acid receptors (P. Sossai, 2012).
Butyric Acid in Biotechnological Production
The biotechnological production of butyric acid, mainly through fermentation processes using various strains of Clostridium, has been a subject of significant research interest. This approach not only addresses the demand for butyric acid in therapeutic applications but also opens avenues for its use in producing biofuels and other bioproducts. Advances in fermentation technology, such as the development of batch, fed-batch, or continuous processes combined with cell recycle or immobilization, are crucial for enhancing production efficiency and reducing the inhibitory effects of butyric acid as an end product. Strategies like on-line removal of butyric acid during fermentation have been explored to circumvent these challenges, showcasing the innovative approaches being developed in this field (J. Zigová, E. Šturdı́k, 2000).
Microbial Production of Volatile Fatty Acids
Microbial production of volatile fatty acids (VFAs), including butyric acid, represents a renewable, sustainable alternative to petroleum-based VFAs. The microbial synthesis of VFAs from various substrates, such as commercially available sugars, lignocellulose, whey, and waste sludge, underscores the versatility and environmental benefits of this approach. Despite the progress made, there is a pressing need for further research to optimize microbial strains and fermentation processes to improve VFA yields and reduce production costs. Employing advanced techniques in metabolic engineering, systematic biology, and bioinformatics is essential for unlocking the full potential of microbial VFA production (S. Bhatia, Yung-Hun Yang, 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It shares structural similarities with short-chain fatty acids (scfas) like butyric acid. SCFAs are primarily produced by gut microbiota from complex dietary carbohydrates and have been implicated in various physiological processes.
Biochemical Pathways
Result of Action
Given its structural similarity to SCFAs, it may have similar effects. SCFAs have been shown to play a role in various physiological processes, including the regulation of energy metabolism, immune responses, and gut health.
properties
IUPAC Name |
2-(butanoylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-3-4-6(9)8-5(2)7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTIMTCJMOWXMGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC(C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801045005 | |
Record name | N-(1-Oxobutyl)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801045005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59875-04-6 | |
Record name | N-(1-Oxobutyl)alanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59875-04-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Butyrylalanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059875046 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(1-Oxobutyl)alanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801045005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-butyrylalanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.127.468 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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